Cas no 2098004-22-7 ((1-(3-Aminopropyl)indolin-6-yl)methanol)

• Product Name: (1-(3-Aminopropyl)indolin-6-yl)methanol
• CAS No: 2098004-22-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4772010
• Update Time: 2025-08-05

(1-(3-Aminopropyl)indolin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-aminopropyl)indolin-6-yl)methanol
• [1-(3-aminopropyl)-2,3-dihydroindol-6-yl]methanol
• (1-(3-Aminopropyl)indolin-6-yl)methanol

• Inchi： 1S/C12H18N2O/c13-5-1-6-14-7-4-11-3-2-10(9-15)8-12(11)14/h2-3,8,15H,1,4-7,9,13H2
• InChI Key： FHPVYVNIJGZQEW-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)N(CCCN)CC2

Computed Properties

• Exact Mass: 206.141913202 g/mol
• Monoisotopic Mass: 206.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5
• Molecular Weight: 206.28

Additional information on (1-(3-Aminopropyl)indolin-6-yl)methanol

Comprehensive Analysis of (1-(3-Aminopropyl)indolin-6-yl)methanol (CAS No. 2098004-22-7): Properties, Applications, and Research Insights

(1-(3-Aminopropyl)indolin-6-yl)methanol, identified by its CAS number 2098004-22-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique indoline scaffold coupled with an aminopropyl side chain and a hydroxymethyl functional group, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional diversity align with current trends in small-molecule therapeutics and targeted drug delivery systems.

The compound's indoline core is particularly noteworthy, as this heterocyclic motif is frequently explored in neurological disorder research and cancer therapeutics. Recent studies highlight its potential role in modulating dopamine receptors and serotonin pathways, topics frequently searched in academic databases. The 3-aminopropyl moiety enhances solubility and bioavailability, addressing a common challenge in medicinal chemistry optimization—a key phrase often queried by researchers.

From a synthetic perspective, (1-(3-Aminopropyl)indolin-6-yl)methanol serves as a precursor for N-heterocyclic compound libraries, a hot topic in combinatorial chemistry. Its hydroxymethyl group allows for further derivatization, enabling the creation of bioconjugates or polymerizable monomers—areas gaining traction in biomaterials engineering. These applications resonate with trending searches like "indoline-based smart materials" and "functionalized heterocycles for drug design."

Analytical characterization of CAS 2098004-22-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the growing demand for high-purity synthetic intermediates in precision medicine. Stability studies under various pH conditions—another frequently searched topic—confirm its robustness as a pharmacophore building block.

In the context of green chemistry trends, researchers are investigating eco-friendly synthetic routes for this compound, aligning with queries like "sustainable heterocycle synthesis." The aminopropyl group also opens possibilities for covalent organic frameworks (COFs), a cutting-edge area in nanomaterials science.

Safety profiles and structure-activity relationship (SAR) studies of this compound are actively documented, addressing common search terms such as "indoline derivatives biological activity." Its non-toxic metabolic byproducts make it attractive for prodrug development, a trending subtopic in pharmacokinetics optimization.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the modular structure of (1-(3-Aminopropyl)indolin-6-yl)methanol positions it as a valuable chemical probe. Database analytics reveal rising interest in similar indoline-amine hybrids, particularly for GPCR-targeted therapies—a dominant theme in recent PubMed queries.

Commercial availability of CAS 2098004-22-7 through specialty chemical suppliers meets the demand for high-value research chemicals, while its patent landscape shows growing IP activity in central nervous system (CNS) drug applications. These aspects correlate with frequent industry searches for "novel indoline patents" and "CNS-active scaffolds."

Emerging computational studies utilizing molecular docking simulations highlight this compound's potential interactions with neurotransmitter transporters, tapping into popular research keywords like "in silico pharmacology." Such findings reinforce its relevance in precision neuroscience initiatives.

In summary, (1-(3-Aminopropyl)indolin-6-yl)methanol (CAS 2098004-22-7) represents a multifaceted compound bridging medicinal chemistry, materials science, and bioconjugation technologies. Its alignment with trending research themes—from neuropharmacology to sustainable synthesis—ensures continued scientific interest, as evidenced by search engine analytics and citation metrics across interdisciplinary literature.